VU0364572 (trifluoroacetate salt)
VU0364572 (trifluoroacetate salt)
Brand Name:
Vulcanchem
CAS No.:
1240514-89-9
VCID:
VC0005158
InChI:
InChI=1S/C21H31N3O3.C2HF3O2/c1-3-27-21(26)23-13-10-18(11-14-23)24-12-6-8-17(15-24)22-20(25)19-9-5-4-7-16(19)2;3-2(4,5)1(6)7/h4-5,7,9,17-18H,3,6,8,10-15H2,1-2H3,(H,22,25);(H,6,7)/t17-;/m1./s1
SMILES:
CCOC(=O)N1CCC(CC1)N2CCCC(C2)NC(=O)C3=CC=CC=C3C.C(=O)(C(F)(F)F)O
Molecular Formula:
C23H32F3N3O5
Molecular Weight:
487.52
VU0364572 (trifluoroacetate salt)
CAS No.: 1240514-89-9
Inhibitors
VCID: VC0005158
Molecular Formula: C23H32F3N3O5
Molecular Weight: 487.52
| CAS No. | 1240514-89-9 |
|---|---|
| Product Name | VU0364572 (trifluoroacetate salt) |
| Molecular Formula | C23H32F3N3O5 |
| Molecular Weight | 487.52 |
| IUPAC Name | ethyl 4-[(3R)-3-[(2-methylbenzoyl)amino]piperidin-1-yl]piperidine-1-carboxylate;2,2,2-trifluoroacetic acid |
| Standard InChI | InChI=1S/C21H31N3O3.C2HF3O2/c1-3-27-21(26)23-13-10-18(11-14-23)24-12-6-8-17(15-24)22-20(25)19-9-5-4-7-16(19)2;3-2(4,5)1(6)7/h4-5,7,9,17-18H,3,6,8,10-15H2,1-2H3,(H,22,25);(H,6,7)/t17-;/m1./s1 |
| Standard InChIKey | QEFQJTFXOBPBLZ-UNTBIKODSA-N |
| SMILES | CCOC(=O)N1CCC(CC1)N2CCCC(C2)NC(=O)C3=CC=CC=C3C.C(=O)(C(F)(F)F)O |
| Synonyms | (3R)-3-[(2-methylbenzoyl)amino]-[1,4/'-bipiperidine]-1/'-carboxylic acid, ethyl ester, 2,2,2-trifluoroacetate |
| PubChem Compound | 91885398 |
| Last Modified | Nov 12 2021 |
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